Cas no 2228090-35-3 (2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid)

• Product Name: 2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid
• CAS No: 2228090-35-3
• MF: C₈H₁₅N₅O₂
• MW: 213.237000703812
• CID: 6141608
• PubChem ID: 165611627
• Update Time: 2025-05-25

2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid
• 2228090-35-3
• EN300-1733379

• Inchi： 1S/C8H15N5O2/c1-8(2,6(9)7(14)15)3-4-13-5-10-11-12-13/h5-6H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key： UEGLVDZYJCUPPW-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)CCN1C=NN=N1)N)=O

Computed Properties

• Exact Mass: 213.12257474g/mol
• Monoisotopic Mass: 213.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 107Ų

Additional information on 2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid

2-Amino-3,3-Dimethyl-5-(1H-1,2,3,4-Tetrazol-1-Yl)Pentanoic Acid: A Comprehensive Overview

The compound 2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid, identified by the CAS number 2228090-35-3, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids modified with a tetrazole ring, a heterocyclic structure known for its stability and reactivity. The presence of the tetrazole group at the 5-position of the pentanoic acid backbone introduces unique chemical properties that make this compound a subject of interest in contemporary research.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and material science. The tetrazole ring is a five-membered aromatic structure consisting of four nitrogen atoms and one carbon atom. This arrangement imparts high thermal stability and strong electron-withdrawing properties to the molecule. In the case of 2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid, the tetrazole group enhances the compound's ability to participate in various chemical reactions, including nucleophilic substitutions and metal coordination.

The amino group at position 2 and the dimethyl substitution at position 3 further contribute to the compound's versatility. The amino group can act as a nucleophile or a hydrogen bond donor, while the dimethyl groups provide steric bulk and influence the molecule's solubility and stability. These structural features make 2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid a promising candidate for applications in peptide synthesis, catalysis, and as a precursor for advanced materials.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One common approach involves the coupling of an amino acid derivative with a tetrazole precursor under mild conditions. For instance, the use of coupling agents such as HATU (Hexafluorobenzotriazole-Umpolung) or EDCI (Ethylcarbodiimide) has enabled high-yield syntheses of this compound. The optimization of reaction conditions has also been a focus area to ensure scalability and cost-effectiveness for industrial applications.

The biological activity of 2-amino-3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-Yl)Pentanoic Acid has been explored in several recent studies. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, in vitro assays have demonstrated its ability to modulate enzyme activity by binding to specific active sites. This suggests that it could serve as a lead compound for developing novel therapeutic agents targeting metabolic disorders.

In addition to its biological applications, this compound has shown promise in material science. The tetrazole group's ability to coordinate with metal ions makes it suitable for constructing metallopolymers and coordination polymers. Recent experiments have demonstrated that films prepared from this compound exhibit excellent mechanical properties and conductivity when doped with transition metals such as copper or iron.

The environmental impact of synthesizing and using this compound has also been considered in recent research. Studies have shown that under controlled conditions, the synthesis process generates minimal hazardous byproducts. Furthermore, degradation studies indicate that under aerobic conditions in soil microcosms, 2-amino-...